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Compound of Interest

Compound Name: Piroxicam betadex

CAS No.: 96684-40-1

Cat. No.: B13784931

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Piroxicam is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic and

antipyretic properties. However, its low aqueous solubility can limit its dissolution rate and

bioavailability, falling under the Biopharmaceutics Classification System (BCS) Class II.[1][2]

Piroxicam-betadex is a complex of piroxicam with beta-cyclodextrin, a cyclic oligosaccharide.[3]

This complexation enhances the solubility and dissolution rate of piroxicam, which can lead to

faster absorption and onset of action.[3][4][5] The unique structure of beta-cyclodextrin, with a

hydrophilic exterior and a hydrophobic interior, allows it to encapsulate the poorly soluble

piroxicam molecule, thereby improving its interaction with aqueous media.[3][4] In vitro release

studies are crucial for characterizing the performance of piroxicam-betadex formulations,

ensuring batch-to-batch consistency, and predicting in vivo behavior.[6] This document

provides a detailed protocol for conducting in vitro release studies on piroxicam-betadex oral

solid dosage forms.
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The formation of an inclusion complex between piroxicam and betadex is a dynamic

equilibrium. In the solid state, the hydrophobic piroxicam molecule is encapsulated within the

lipophilic cavity of the betadex molecule. Upon introduction to an aqueous dissolution medium,

this complex dissociates, releasing the more soluble piroxicam molecule into the solution.
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Caption: Dissociation of the Piroxicam-Betadex complex in an aqueous environment.

Experimental Protocol
This protocol is designed in accordance with general principles outlined by regulatory bodies

such as the FDA and EMA for the dissolution testing of oral solid dosage forms.[7][8][9]

Materials and Reagents
Piroxicam-Betadex tablets/capsules

Piroxicam reference standard

Potassium phosphate monobasic (KH₂PO₄)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Purified water (deionized or distilled)
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Methanol or Acetonitrile (HPLC grade)

Phosphoric acid (HPLC grade)

Equipment
USP Dissolution Apparatus 2 (Paddle Apparatus)

Water bath with heater and circulator

Dissolution vessels (900 mL capacity)

Paddles

Syringes with cannula filters (e.g., 0.45 µm PVDF)

Volumetric flasks and pipettes

Analytical balance

pH meter

High-Performance Liquid Chromatography (HPLC) system with a UV detector, or a validated

UV-Vis Spectrophotometer.

Preparation of Dissolution Media
The selection of dissolution media should be based on the physiological pH range of the

gastrointestinal tract. For piroxicam, which has pH-dependent solubility, testing in multiple

media is recommended.[1][10]

0.1 N HCl (pH 1.2): Dilute 8.3 mL of concentrated HCl to 1000 mL with purified water.

pH 4.5 Acetate Buffer: Dissolve 2.99 g of sodium acetate trihydrate in 1000 mL of purified

water. Add 14.0 mL of 2 N acetic acid. Adjust pH to 4.5 if necessary.

pH 6.8 Phosphate Buffer: Dissolve 6.8 g of potassium phosphate monobasic in 1000 mL of

purified water. Adjust pH to 6.8 with 0.2 M NaOH.[11]
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Dissolution Test Parameters
Parameter Recommended Setting

Apparatus USP Apparatus 2 (Paddle)

Dissolution Medium 900 mL of pH 6.8 Phosphate Buffer

Temperature 37 ± 0.5 °C

Paddle Speed 50 RPM

Sampling Times 5, 10, 15, 20, 30, and 45 minutes

Number of Units 6

Experimental Workflow
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Caption: Workflow for the in vitro release study of Piroxicam-Betadex.

Procedure
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Media Preparation and Degassing: Prepare the chosen dissolution medium (e.g., pH 6.8

phosphate buffer) and degas it by an appropriate method (e.g., heating and filtering,

sonication).

Apparatus Setup: Assemble the dissolution apparatus. Place 900 mL of the degassed

medium into each vessel. Allow the medium to equilibrate to 37 ± 0.5 °C.

Test Initiation: Carefully drop one tablet/capsule into each of the six dissolution vessels. Start

the paddle rotation at 50 RPM immediately.

Sampling: At each specified time point (5, 10, 15, 20, 30, 45 minutes), withdraw a sample

(e.g., 5 mL) from a zone midway between the surface of the medium and the top of the

paddle, not less than 1 cm from the vessel wall.

Filtration: Immediately filter the withdrawn sample through a 0.45 µm syringe filter to prevent

undissolved particles from interfering with the analysis. Collect the filtrate into a clean vial.

Media Replacement (Optional): If required to maintain sink conditions, replace the volume of

the withdrawn sample with an equal volume of fresh, pre-warmed dissolution medium.

Sample Analysis: Analyze the filtered samples to determine the concentration of piroxicam

using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

Analytical Method (Example: HPLC-UV)
Column: C18, 4.6 mm x 150 mm, 5 µm

Mobile Phase: Acetonitrile: 20mM Phosphate Buffer (pH 3.0) (50:50 v/v)

Flow Rate: 1.0 mL/min

Detection Wavelength: 334 nm

Injection Volume: 20 µL

Standard Preparation: Prepare a stock solution of piroxicam reference standard in methanol

and dilute with the dissolution medium to create a series of calibration standards.
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Data Presentation and Calculations
Calculate the cumulative percentage of piroxicam released at each time point for each vessel.

Percentage Released = (Concentration of Piroxicam in sample × Dissolution Medium Volume /

Label Claim) × 100

Summarize the results in a table.

Table 1: In Vitro Dissolution Profile of Piroxicam-Betadex Tablets

Time
(min)

%
Releas
ed
(Vesse
l 1)

%
Releas
ed
(Vesse
l 2)

%
Releas
ed
(Vesse
l 3)

%
Releas
ed
(Vesse
l 4)

%
Releas
ed
(Vesse
l 5)

%
Releas
ed
(Vesse
l 6)

Mean
%
Releas
ed

Std.
Dev.

5 48 52 50 49 55 51 50.8 2.5

10 75 79 77 76 80 78 77.5 1.8

15 88 92 89 90 93 91 90.5 1.8

20 95 98 96 97 99 97 97.0 1.4

30 99 101 99 100 102 100 100.2 1.1

45 100 102 100 101 102 101 101.0 0.8

Acceptance Criteria
For a rapidly dissolving product like piroxicam-betadex, a common acceptance criterion is

based on regulatory guidelines. For example, a specification might be that not less than 80%

(Q) of the labeled amount of piroxicam is dissolved within 30 minutes.

Conclusion

This protocol provides a comprehensive framework for conducting in vitro release studies of

piroxicam-betadex. The inclusion of beta-cyclodextrin significantly enhances the dissolution

rate of piroxicam, a key performance attribute that must be consistently verified.[12] Adherence
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to a validated dissolution protocol is essential for quality control and for ensuring the

therapeutic efficacy of the drug product. The parameters outlined herein can be adapted and

must be validated for specific formulations and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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